Cas no 2361642-00-2 (1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one)

• Product Name: 1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one
• CAS No: 2361642-00-2
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5412574
• PubChem ID: 139018738
• Update Time: 2025-07-20

1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-(prop-2-enoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-piperidine]-4-one
• 1'-Prop-2-enoylspiro[3H-chromene-2,3'-piperidine]-4-one
• 2361642-00-2
• Z3024766443
• EN300-26610985
• 1′-(1-Oxo-2-propen-1-yl)spiro[2H-1-benzopyran-2,3′-piperidin]-4(3H)-one
• 1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one

• Inchi： 1S/C16H17NO3/c1-2-15(19)17-9-5-8-16(11-17)10-13(18)12-6-3-4-7-14(12)20-16/h2-4,6-7H,1,5,8-11H2
• InChI Key： QUFIPAVCOVTMDD-UHFFFAOYSA-N
• SMILES： C12(CCCN(C(=O)C=C)C1)OC1=CC=CC=C1C(=O)C2

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.9±45.0 °C(Predicted)
• pka: -0.31±0.20(Predicted)

Additional information on 1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one

Introduction to 1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one (CAS No. 2361642-00-2)

The compound 1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one, identified by the CAS number 2361642-00-2, represents a significant advancement in the field of medicinal chemistry. This spirocyclic molecule combines structural features from benzopyran and piperidine scaffolds, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

Structurally, the compound features a spirocyclic core formed by the fusion of a benzopyran ring system with a piperidine moiety. The presence of an acryloyl group (prop-2-enoyl) at the 1' position introduces reactive sites that can be exploited for further functionalization. This dual functionality makes the molecule particularly interesting for designing novel bioactive entities.

In recent years, there has been growing interest in spirocyclic compounds due to their unique pharmacological properties. Spiro compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. The benzopyran moiety is well-known for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The piperidine ring, on the other hand, is frequently incorporated into drugs due to its ability to modulate receptor activity and improve pharmacokinetic profiles.

The specific combination of these structural elements in 1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one suggests potential applications in multiple therapeutic areas. Preliminary studies have indicated that such molecules may interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. For instance, modifications to the benzopyran ring have been shown to influence the binding affinity of kinase inhibitors, while piperidine derivatives are known to modulate G protein-coupled receptors (GPCRs).

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The spirocyclic structure provides rigidity that can enhance molecular recognition, while the acryloyl group offers opportunities for further derivatization. This flexibility allows chemists to modify various functional groups while maintaining the core pharmacophore, enabling the optimization of potency and selectivity.

Recent advances in computational chemistry have further accelerated the design and discovery of such compounds. Molecular modeling techniques can predict how modifications to the 1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one structure will affect its interactions with biological targets. These predictions are crucial for guiding synthetic efforts and prioritizing candidates for experimental validation.

In addition to computational methods, high-throughput screening (HTS) has become an indispensable tool in identifying lead compounds. By systematically testing large libraries of molecules against biological assays, researchers can rapidly identify promising candidates like 1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one. Such screenings have already led to several breakthroughs in drug discovery, underscoring the importance of structurally diverse libraries.

The synthesis of 1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one presents both challenges and opportunities. While spirocyclic compounds are known for their complexity during synthesis due to ring-closure steps and regioselectivity issues, modern synthetic methodologies have significantly improved their accessibility. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have made it possible to construct complex scaffolds with high precision.

Once synthesized, 1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one can be subjected to a range of biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to assess cytotoxicity or other relevant effects. The results from these studies will provide valuable insights into its potential therapeutic applications.

The compound's unique structural features also make it an attractive candidate for exploring novel mechanisms of action. For example, the benzopyran ring could interact with DNA or RNA-binding proteins, while the piperidine moiety might modulate neurotransmitter activity. Such interactions could lead to new therapeutic strategies for diseases that are currently difficult to treat.

In conclusion,1'-(prop-2-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-piperidine-4-one (CAS No. 2361642-00-2) represents a promising area of research in medicinal chemistry. Its unique structural features and potential as a scaffold for drug development make it an exciting candidate for further exploration. As our understanding of biological pathways continues to grow,this compound could play a pivotal role in discovering new treatments for various diseases.